Flurbiprofen sodium Flurbiprofen sodium Flurbiprofen Sodium is the sodium salt form of flurbiprofen, a propionic acid derivative and a member of the phenylalkanoic acid group of non-steroidal antiinflammatory drugs (NSAIDs) with analgesic, antiinflammatory and antipyretic effects. Flurbiprofen non-selectively binds to and inhibits cyclooxygenase (COX). This results in a reduction of arachidonic acid conversion into prostaglandins that are involved in the regulation of pain, inflammation and fever. This NSAID also inhibits carbonic anhydrase, thereby reducing the production of hydrogen and bicarbonate ions. Upon ocular administration, flurbiprofen may reduce bicarbonate ion concentrations leading to a decrease in the production of aqueous humor, thereby lowering intraocular pressure.
An anti-inflammatory analgesic and antipyretic of the phenylalkynoic acid series. It has been shown to reduce bone resorption in periodontal disease by inhibiting CARBONIC ANHYDRASE.
Brand Name: Vulcanchem
CAS No.: 56767-76-1
VCID: VC21154763
InChI: InChI=1S/C15H13FO2.Na/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11;/h2-10H,1H3,(H,17,18);/q;+1/p-1
SMILES: CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)[O-].[Na+]
Molecular Formula: C15H12FNaO2
Molecular Weight: 266.24 g/mol

Flurbiprofen sodium

CAS No.: 56767-76-1

Cat. No.: VC21154763

Molecular Formula: C15H12FNaO2

Molecular Weight: 266.24 g/mol

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Flurbiprofen sodium - 56767-76-1

Specification

Description Flurbiprofen Sodium is the sodium salt form of flurbiprofen, a propionic acid derivative and a member of the phenylalkanoic acid group of non-steroidal antiinflammatory drugs (NSAIDs) with analgesic, antiinflammatory and antipyretic effects. Flurbiprofen non-selectively binds to and inhibits cyclooxygenase (COX). This results in a reduction of arachidonic acid conversion into prostaglandins that are involved in the regulation of pain, inflammation and fever. This NSAID also inhibits carbonic anhydrase, thereby reducing the production of hydrogen and bicarbonate ions. Upon ocular administration, flurbiprofen may reduce bicarbonate ion concentrations leading to a decrease in the production of aqueous humor, thereby lowering intraocular pressure.
An anti-inflammatory analgesic and antipyretic of the phenylalkynoic acid series. It has been shown to reduce bone resorption in periodontal disease by inhibiting CARBONIC ANHYDRASE.
CAS No. 56767-76-1
Molecular Formula C15H12FNaO2
Molecular Weight 266.24 g/mol
IUPAC Name sodium;2-(3-fluoro-4-phenylphenyl)propanoate
Standard InChI InChI=1S/C15H13FO2.Na/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11;/h2-10H,1H3,(H,17,18);/q;+1/p-1
Standard InChI Key AUAGTGKMTMVIKN-UHFFFAOYSA-M
SMILES CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)[O-].[Na+]
Canonical SMILES CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)[O-].[Na+]

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